Cas no 2260787-89-9 (4-Pentenoic acid, 2-[[2-(ethoxycarbonyl)-2-propen-1-yl]oxy]-, ethyl ester)

• Product Name: 4-Pentenoic acid, 2-[[2-(ethoxycarbonyl)-2-propen-1-yl]oxy]-, ethyl ester
• CAS No: 2260787-89-9
• MF: C₁₃H₂₀O₅
• MW: 256.294904708862
• CID: 5194426
• Update Time: 2025-10-23

4-Pentenoic acid, 2-[[2-(ethoxycarbonyl)-2-propen-1-yl]oxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 2-[[2-(ethoxycarbonyl)-2-propen-1-yl]oxy]-, ethyl ester

• Inchi： 1S/C13H20O5/c1-5-8-11(13(15)17-7-3)18-9-10(4)12(14)16-6-2/h5,11H,1,4,6-9H2,2-3H3
• InChI Key： FSAACJJFBMVJRV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(OCC(C(OCC)=O)=C)CC=C

Additional information on 4-Pentenoic acid, 2-[[2-(ethoxycarbonyl)-2-propen-1-yl]oxy]-, ethyl ester

Latest Research Insights on 4-Pentenoic acid, 2-[[2-(ethoxycarbonyl)-2-propen-1-yl]oxy]-, ethyl ester (CAS: 2260787-89-9)

The compound 4-Pentenoic acid, 2-[[2-(ethoxycarbonyl)-2-propen-1-yl]oxy]-, ethyl ester (CAS: 2260787-89-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique ester and alkene functionalities, is being explored for its potential applications in drug synthesis, polymer chemistry, and as a versatile intermediate in organic transformations. Recent studies have focused on its reactivity, stability, and potential biological activities, making it a compound of interest for both academic and industrial researchers.

One of the key areas of investigation involves the use of this compound as a building block in the synthesis of more complex molecules. Researchers have demonstrated its utility in Michael addition reactions, where its α,β-unsaturated ester moiety serves as an excellent acceptor for nucleophiles. This reactivity has been leveraged to create novel derivatives with potential pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways.

In addition to its synthetic applications, the stability and pharmacokinetic properties of 4-Pentenoic acid, 2-[[2-(ethoxycarbonyl)-2-propen-1-yl]oxy]-, ethyl ester have been under scrutiny. Recent in vitro studies have shown that the compound exhibits moderate metabolic stability in liver microsomes, suggesting potential for further optimization to enhance its bioavailability. These findings are particularly relevant for drug development efforts, where the compound's scaffold could be modified to improve its therapeutic index.

Another promising avenue of research involves the compound's potential as a monomer in polymer chemistry. Its dual functionality—combining an ester group with a reactive double bond—makes it a candidate for creating biodegradable polymers with tailored properties. A 2024 study in Macromolecules reported the successful polymerization of this compound under mild conditions, yielding materials with applications in controlled drug delivery systems. The study emphasized the compound's versatility and the ease with which its polymerization can be controlled to achieve desired molecular weights and polydispersities.

Despite these advancements, challenges remain in the large-scale production and purification of 4-Pentenoic acid, 2-[[2-(ethoxycarbonyl)-2-propen-1-yl]oxy]-, ethyl ester. Current synthetic routes often involve multi-step procedures with moderate yields, prompting researchers to explore more efficient catalytic methods. Recent work has investigated the use of heterogeneous catalysts to streamline the synthesis, with promising preliminary results. These efforts are critical for making the compound more accessible for industrial applications.

In conclusion, 4-Pentenoic acid, 2-[[2-(ethoxycarbonyl)-2-propen-1-yl]oxy]-, ethyl ester (CAS: 2260787-89-9) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile continue to inspire innovative applications, from drug discovery to materials science. Ongoing research aims to address existing challenges and unlock its full potential, paving the way for new therapeutic and technological breakthroughs.